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Compound of Interest

Compound Name:
Cyanomethyl 3-

(dimethylamino)benzoate

Cat. No.: B8005906 Get Quote

Cyanomethyl 3-(dimethylamino)benzoate is a small molecule of interest in organic synthesis

and drug discovery. Due to the absence of a specific CAS number and SDS, a proactive

hazard assessment is crucial. The molecule can be deconstructed into two key structural alerts

for toxicity and reactivity:

The Cyanomethyl Benzoate Moiety: This component is structurally related to compounds like

Methyl 3-(cyanomethyl)benzoate (CAS 68432-92-8) and Methyl 2-(cyanomethyl)benzoate

(CAS 5597-04-6). Data from these analogues suggest a potential for skin, eye, and

respiratory irritation. More severe classifications for the 2-isomer include acute toxicity if

swallowed, inhaled, or in contact with skin.[1][2]

The 3-(dimethylamino)phenyl Group: This functionality is present in 3-

(dimethylamino)benzoic acid (CAS 99-64-9), which is known to cause skin, eye, and

respiratory irritation.[3]

Therefore, it is prudent to handle Cyanomethyl 3-(dimethylamino)benzoate as a compound

that is, at a minimum, a significant irritant and potentially toxic.

Inferred Hazard Identification and Classification
Based on the available data for its structural analogues, the following GHS-style hazard

classifications should be assumed for laboratory work:
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Hazard Class GHS Hazard Category Inferred Hazard Statement

Acute Toxicity, Oral Category 3/4
H301/302: Toxic or Harmful if

swallowed

Acute Toxicity, Dermal Category 3/4
H311/312: Toxic or Harmful in

contact with skin

Acute Toxicity, Inhalation Category 3/4
H331/332: Toxic or Harmful if

inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word:Danger

Pictograms:

GHS06: Skull and Crossbones GHS07: Exclamation Mark

Proactive First-Aid Measures
Immediate medical attention should be sought in all cases of significant exposure. The

following first-aid protocols are recommended based on the predicted hazards:

In case of Inhalation: Remove the individual to fresh air and keep them at rest in a position

comfortable for breathing. If breathing is difficult or stops, provide artificial respiration. Call a

poison center or doctor immediately.[1][2]

In case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

copious amounts of water for at least 15 minutes. If skin irritation persists, seek medical

advice.

In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Immediately call a poison center or
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doctor.[1][3]

In case of Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[2][4]

Fire-Fighting and Accidental Release Protocols
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides (CO,

CO2), nitrogen oxides (NOx), and potentially highly toxic hydrogen cyanide (HCN) gas due

to the cyano group.[1][4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures:

Personal Precautions: Do not breathe dust, fumes, or vapors. Evacuate unnecessary

personnel. Wear the personal protective equipment outlined in Section 5.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material into a

suitable, labeled container for disposal. Avoid generating dust. For a liquid spill, absorb with

an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

Experimental Workflow: Safe Handling, Exposure
Controls, and Personal Protection
A risk-based approach is mandatory when handling this compound. The following workflow and

personal protective equipment (PPE) are essential.

Risk Assessment and Control Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://aksci.com/sds/P498_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115751000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1552_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=RJC00610DA&productDescription=METHYL+3-CYANOBENZOATE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/P498_SDS.pdf
https://aksci.com/sds/P498_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=RJC00610DA&productDescription=METHYL+3-CYANOBENZOATE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/P498_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Hazards
(Irritant, Potential Toxin)

Assess Exposure Potential
(Quantity, Duration, Form)

Based on structural alerts

Implement Engineering Controls
(Fume Hood)

Mitigate inhalation risk

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Supplement protection

Develop Emergency Plan
(Spill, Exposure)

Prepare for contingencies

Proceed with Experiment

Work safely

Click to download full resolution via product page

Caption: Risk assessment workflow for handling Cyanomethyl 3-(dimethylamino)benzoate.
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Exposure Controls and Personal Protective Equipment
(PPE)

Control Parameter Specification Rationale

Engineering Controls
Work exclusively in a certified

chemical fume hood.

To minimize inhalation

exposure to dust or vapors.[5]

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles causing

serious eye irritation.[1][3]

Skin Protection

Hand Protection

Nitrile or other chemically

resistant gloves. Inspect

before use.

Prevents skin contact, as the

compound is a skin irritant and

potentially toxic upon

absorption.[5]

Body Protection
A fully buttoned laboratory

coat.

Provides a barrier against

accidental skin contact.

Respiratory Protection

Not required if engineering

controls are effective. An N95

dust mask may be used for

weighing solids.

To prevent respiratory tract

irritation.[1][6]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

Standard good laboratory

practice to prevent ingestion

and cross-contamination.[1][4]

Physical, Chemical, and Reactivity Data (Inferred)
Appearance: Expected to be a solid or oil, potentially with a color ranging from off-white to

yellow or brown, based on related compounds.

Stability: Likely stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks. Generation of dust.[1]

Incompatible Materials: Strong oxidizing agents.[1][4]
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Hazardous Decomposition Products: Upon heating or combustion, may release carbon

oxides, nitrogen oxides, and hydrogen cyanide.[1]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Store

locked up.[1][2]

Disposal: Dispose of waste in accordance with local, regional, and national regulations. This

compound should be treated as hazardous waste.

Emergency Response Protocol
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Emergency Event
(Spill or Exposure)

Ensure Scene Safety
(Alert others, Ventilate)

Administer First Aid
(See Section 3)

If exposure occurred

Contain Spill
(If safe to do so)

If spill occurred

Seek Immediate
Medical Attention

Decontaminate Area
and Dispose of Waste

Report Incident

Click to download full resolution via product page

Caption: Flowchart for emergency response to an incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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